1-Azido-2,4-dimethylbenzene

• IUPAC Name: 1-azido-2,4-dimethylbenzene
• InChI: InChI=1S/C8H9N3/c1-6-3-4-8(10-11-9)7(2)5-6/h3-5H,1-2H3
• InChI Key: DWVGFQDASGUNIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N=[N+]=[N-])C
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol

Description

1-Azido-2,4-dimethylbenzene is a derivative of benzene, which is an organic aromatic compound. The structure of benzene allows it and its derived products to be useful in fields such as health, laboratory synthesis, and other applications.

Synthesis Analysis

The synthesis of azides like 1-Azido-2,4-dimethylbenzene can be achieved through a diazo-transfer reaction. Azide transfer of 2-azido-1,3-dimethylimidazolinium hexafluorophosphate (ADMP) to alcohols proceeds to give the corresponding azides under mild reaction conditions.

Molecular Structure Analysis

The molecular structure of 1-Azido-2,4-dimethylbenzene is similar to that of 1-Iodo-2,4-dimethylbenzene, with the iodine atom replaced by an azido group. The structure of benzene (3 conjugated π bonds) allows benzene and its derived products to be useful in fields such as health, laboratory synthesis, and other applications.

Chemical Reactions Analysis

Azides like 1-Azido-2,4-dimethylbenzene can participate in various chemical reactions. For instance, azide transfer of 2-azido-1,3-dimethylimidazolinium hexafluorophosphate (ADMP) to alcohols proceeds to give the corresponding azides under mild reaction conditions.

Scientific Research Applications

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α-Azido Ketones

1-Azido-2,4-dimethylbenzene can serve as a precursor for α-azido ketones. Researchers have reported reactions involving this compound, leading to interesting products. .

Bi-Triazole Precursors

A novel bi-triazole precursor, N-(1-azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide, has been synthesized from 2-amino-2-ethyl-1,3-propanediol. .

Safety and Hazards

While specific safety and hazard information for 1-Azido-2,4-dimethylbenzene is not available, azides in general are known to be hazardous. For instance, sodium azide is very acutely toxic and may be fatal if inhaled, absorbed through the skin, or swallowed.

Mechanism of Action

Target of Action

The primary target of 1-Azido-2,4-dimethylbenzene is the benzylic position . This position is particularly reactive due to the resonance stabilization provided by the adjacent aromatic ring . The compound can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation at this position .

Mode of Action

1-Azido-2,4-dimethylbenzene interacts with its targets through a series of steps. In the initiating step, a free radical reaction occurs, leading to the formation of a succinimidyl radical . This radical then removes a hydrogen atom from the benzylic position, forming succinimide . Depending on the conditions, the compound can react via an SN2 pathway for primary benzylic halides, or an SN1 pathway for secondary and tertiary benzylic halides, via the resonance-stabilized carbocation .

Biochemical Pathways

The biochemical pathways affected by 1-Azido-2,4-dimethylbenzene primarily involve the transformation of the benzylic position. The compound can undergo free radical bromination, nucleophilic substitution, and oxidation at this position . These reactions can lead to various downstream effects, including the formation of new compounds.

Pharmacokinetics

The compound’s reactivity at the benzylic position suggests that it could be metabolized through various biochemical pathways .

Result of Action

The result of 1-Azido-2,4-dimethylbenzene’s action is the transformation of the benzylic position, leading to the formation of new compounds . This can have various molecular and cellular effects, depending on the specific reactions and conditions.